![molecular formula C2H5Cl2PS B1605737 Ethylphosphonothioic dichloride CAS No. 993-43-1](/img/structure/B1605737.png)
Ethylphosphonothioic dichloride
Overview
Description
Ethylphosphonothioic dichloride (EPTC) is a chemical compound with the chemical formula C2H5PCl2S. It is a colorless, odorless, and volatile liquid with a boiling point of 135°C and a melting point of -50°C. EPTC is used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
Chemical Analysis and Detection
Ethylphosphonothioic dichloride is used in analytical chemistry, particularly for the detection and analysis of bifunctional compounds. Poole et al. (1979) highlighted its role in reacting selectively with compounds containing OH, NH2, and COOH groups to form derivatives stable enough for gas chromatography. These derivatives can be determined at low levels using specific detectors and are suitable for identification purposes by gas chromatography-mass spectrometry (Poole, Singhawangcha, Hu, & Zlatkis, 1979).
Molecular Structure Studies
Research on this compound has also focused on understanding its molecular structure. Anderson et al. (1991) determined its structure in the gas phase using electron diffraction and ab initio calculations. This research helps in understanding the molecular behavior and properties of this compound (Anderson, Cradock, Forsyth, Rankin, Sullivan, Hizer, & Durig, 1991).
Organophosphorus Compounds Spectroscopy
Durig and Hizer (1987) conducted a detailed study on the Raman and infrared spectra of this compound. This research is crucial for understanding the vibrational and structural properties of organophosphorus compounds, which is beneficial in various fields like material science and pharmaceuticals (Durig & Hizer, 1987).
Agricultural Applications
In agriculture, this compound derivatives like ethephon have been studied for their role in plant growth regulation. Miller et al. (2012) investigated the effects of ethephon drenches on the stem extension of floriculture crops, highlighting its potential in horticulture and agriculture (Miller, Mattson, Xie, Xu, Currey, Clemens, Lopez, Olrich, & Runkle, 2012).
Toxicity and Mode of Action Studies
This compound and its derivatives have also been subjects of toxicity studies. Hur, Fukuto, and Han (1991) examined O-ethyl S-methyl ethylphosphonothioate, a model compound related to this compound, to study its mode of action and toxicity, contributing to the understanding of the safety and environmental impact of these compounds (Hur, Fukuto, & Han, 1991).
properties
IUPAC Name |
dichloro-ethyl-sulfanylidene-λ5-phosphane | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5Cl2PS/c1-2-5(3,4)6/h2H2,1H3 | |
Source | PubChem | |
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InChI Key |
FRNHPBDNOSCJNW-UHFFFAOYSA-N | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCP(=S)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5Cl2PS | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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DSSTOX Substance ID |
DTXSID6027347 | |
Record name | Ethylphosphonothioic dichloride | |
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Molecular Weight |
163.01 g/mol | |
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Physical Description |
Ethyl phosphonothioic dichloride, anhydrous appears as a clear colorless liquid with a pungent odor. Burns, but may be difficult to ignite. Denser than water. Very toxic by inhalation. Corrosive to metals and tissue., Clear liquid with a sulfur or phosphorus odor; [CHEMINFO MSDS] | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Record name | Ethyl phosphonothioic dichloride, anhydrous | |
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Boiling Point |
342 °F at 760 mmHg (USCG, 1999) | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Flash Point |
203 °F (USCG, 1999) | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Density |
1.35 at 68 °F (USCG, 1999) - Denser than water; will sink | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Vapor Pressure |
1.45 mmHg at 70 °F (USCG, 1999), 1.4 [mmHg] | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Record name | Ethyl phosphonothioic dichloride, anhydrous | |
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CAS RN |
993-43-1 | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Record name | P-Ethylphosphonothioic dichloride | |
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Record name | Ethylphosphonothioic dichloride | |
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Record name | Ethyl phosphonothioic dichloride | |
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Record name | Phosphonothioic dichloride, P-ethyl- | |
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Record name | Ethylphosphonothioic dichloride | |
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Record name | Ethylphosphonothioic dichloride | |
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Record name | ETHYLPHOSPHONOTHIOIC DICHLORIDE | |
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Melting Point |
less than -58 °F (USCG, 1999) | |
Record name | ETHYL PHOSPHONOTHIOIC DICHLORIDE, ANHYDROUS | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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